Cas no 1396860-85-7 (4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine)

• Product Name: 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine
• CAS No: 1396860-85-7
• MF: C₁₆H₁₉NO₂S₂
• MW: 321.457561731339
• CID: 5364860
• Update Time: 2025-05-22

4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-thiophen-3-ylmethanone
• 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine

• Inchi： 1S/C16H19NO2S2/c18-16(14-5-9-20-11-14)17-6-3-13(4-7-17)10-21-12-15-2-1-8-19-15/h1-2,5,8-9,11,13H,3-4,6-7,10,12H2
• InChI Key： LEUROESWEKBBOE-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSCC2=CC=CO2)CC1)(C1C=CSC=1)=O

Additional information on 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine

Exploring the Chemical Profile and Applications of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine (CAS No. 1396860-85-7)

The compound 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine (CAS No. 1396860-85-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. With the growing interest in heterocyclic compounds, this molecule stands out for its combination of furan and thiophene moieties, which are known for their electron-rich properties and versatility in drug design. Researchers and industry professionals are increasingly searching for insights into its synthesis, properties, and potential uses, making it a trending topic in organic chemistry forums and academic discussions.

One of the key structural highlights of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine is its piperidine core, a common scaffold in medicinal chemistry. The incorporation of thiophene-3-carbonyl and furan-2-ylmethyl groups introduces additional functionality, enabling interactions with biological targets or materials. This has led to speculation about its role in developing new bioactive molecules or organic electronic materials, areas that are currently hot topics in scientific research. Users often search for "piperidine derivatives in drug discovery" or "thiophene-based materials," reflecting the broader interest in such compounds.

From a synthetic perspective, the preparation of CAS No. 1396860-85-7 involves multi-step organic transformations, including sulfanyl methylation and carbonyl coupling reactions. These methods align with the demand for sustainable and efficient synthetic protocols, a recurring theme in modern chemistry. Online queries like "green synthesis of heterocyclic compounds" or "catalytic methods for sulfur-containing molecules" highlight the community's focus on environmentally friendly approaches. The compound's potential as a building block for more complex structures further elevates its relevance in synthetic chemistry.

In the context of drug discovery, 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine offers intriguing possibilities. The furan and thiophene rings are known to participate in π-stacking and hydrogen bonding, which are critical for ligand-receptor interactions. This has sparked interest in its potential as a pharmacophore in central nervous system (CNS) or anti-inflammatory agents. Searches such as "heterocycles in CNS drug design" or "thiophene derivatives as kinase inhibitors" underscore the compound's alignment with current pharmaceutical trends.

Beyond pharmaceuticals, the compound's electronic properties make it a candidate for organic semiconductors or conductive polymers. The thiophene-3-carbonyl group, in particular, is a promising feature for materials science applications, given thiophene's role in enhancing charge transport. With the rise of wearable electronics and flexible devices, queries like "thiophene-based conductive materials" or "furan derivatives in optoelectronics" reflect the intersection of this compound with cutting-edge technology.

In summary, 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-1-(thiophene-3-carbonyl)piperidine (CAS No. 1396860-85-7) represents a multifaceted compound with applications spanning drug development and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing research, resonating with contemporary scientific inquiries. As the demand for innovative heterocyclic compounds grows, this molecule is poised to remain a focal point in both academic and industrial settings.